2-octyl-1H-benzimidazole
Overview
Description
Scientific Research Applications
Pharmacological Applications
Benzimidazoles, including 2-Octylbenzimidazole, have a wide range of pharmacological properties. They are extensively explored as potent inhibitors of various enzymes and have therapeutic uses in areas such as antidiabetic, anticancer, antimicrobial, antiparasitic, analgesics, antiviral, and antihistamine treatments. They are also used in cardiovascular disease, neurology, endocrinology, ophthalmology, and more .
Antitumor Agents
Some derivatives of 2-Octylbenzimidazole are being studied for their potential as antitumor agents. The benzimidazole nucleus is a part of several marketed drugs for cancer treatment, and ongoing research is exploring new derivatives for enhanced efficacy and reduced side effects .
Antimicrobial and Antiparasitic Agents
The antimicrobial and antiparasitic applications of benzimidazoles are well-documented. 2-Octylbenzimidazole derivatives are being researched for their potential to treat infections and infestations caused by bacteria, viruses, and parasites .
Proton Pump Inhibitors
Benzimidazole derivatives are key components in proton pump inhibitors, which are used to treat conditions like acid reflux. Research into new derivatives, including those related to 2-Octylbenzimidazole, aims to develop more effective and longer-lasting medications .
Analgesic and Anti-inflammatory Agents
The structure-activity relationship (SAR) studies of benzimidazoles have shown that certain derivatives, including 2-Octylbenzimidazole, can be developed into analgesic and anti-inflammatory agents. These compounds are being studied for their potential to treat pain and inflammation without the side effects associated with traditional medications .
Materials Chemistry and Nanotechnology
Beyond pharmacological applications, 2-Octylbenzimidazole derivatives are also being explored in materials chemistry and nanotechnology. They have potential uses in the development of optical chemical sensors, which have applications in medicine, environmental science, and chemical technology .
Agriculture
In agriculture, benzimidazole derivatives are used as fungicides and pesticides. Research into 2-Octylbenzimidazole is focused on creating compounds that are more effective and environmentally friendly .
Electronics and Dye Technology
The unique properties of benzimidazole derivatives make them suitable for applications in electronics and dye technology. 2-Octylbenzimidazole and its derivatives are being studied for their potential use in creating new types of electronic devices and pigments .
properties
IUPAC Name |
2-octyl-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2/c1-2-3-4-5-6-7-12-15-16-13-10-8-9-11-14(13)17-15/h8-11H,2-7,12H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRMWQHINYNTMNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=NC2=CC=CC=C2N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80364859 |
Source
|
| Record name | 2-octyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-octyl-1H-benzimidazole | |
CAS RN |
13060-24-7 |
Source
|
| Record name | 2-octyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
